Cas no 1467856-28-5 (1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-amine)
1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Azetidinamine, 1-[(5-chloro-2-thienyl)methyl]-
- 1-[(5-Chlorothiophen-2-yl)methyl]azetidin-3-amine
- 1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-amine
-
- Inchi: 1S/C8H11ClN2S/c9-8-2-1-7(12-8)5-11-3-6(10)4-11/h1-2,6H,3-5,10H2
- InChI Key: RLDVZVOEMBKLDH-UHFFFAOYSA-N
- SMILES: N1(CC2SC(Cl)=CC=2)CC(N)C1
Experimental Properties
- Density: 1.357±0.06 g/cm3(Predicted)
- Boiling Point: 268.1±40.0 °C(Predicted)
- pka: 8.39±0.20(Predicted)
1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C145426-100mg |
1-[(5-Chlorothiophen-2-yl)methyl]azetidin-3-amine |
1467856-28-5 | 100mg |
$ 210.00 | 2022-06-06 | ||
| TRC | C145426-500mg |
1-[(5-Chlorothiophen-2-yl)methyl]azetidin-3-amine |
1467856-28-5 | 500mg |
$ 750.00 | 2022-06-06 | ||
| TRC | C145426-1g |
1-[(5-Chlorothiophen-2-yl)methyl]azetidin-3-amine |
1467856-28-5 | 1g |
$ 1155.00 | 2022-06-06 | ||
| Life Chemicals | F1908-3076-0.25g |
1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-amine |
1467856-28-5 | 95%+ | 0.25g |
$784.0 | 2023-09-07 | |
| Life Chemicals | F1908-3076-0.5g |
1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-amine |
1467856-28-5 | 95%+ | 0.5g |
$826.0 | 2023-09-07 | |
| Life Chemicals | F1908-3076-1g |
1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-amine |
1467856-28-5 | 95%+ | 1g |
$870.0 | 2023-09-07 | |
| Life Chemicals | F1908-3076-2.5g |
1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-amine |
1467856-28-5 | 95%+ | 2.5g |
$1740.0 | 2023-09-07 | |
| Life Chemicals | F1908-3076-5g |
1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-amine |
1467856-28-5 | 95%+ | 5g |
$2610.0 | 2023-09-07 | |
| Life Chemicals | F1908-3076-10g |
1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-amine |
1467856-28-5 | 95%+ | 10g |
$3654.0 | 2023-09-07 |
1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-amine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-amine
Professional Introduction to Compound with CAS No. 1467856-28-5 and Product Name: 1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-amine
The compound with the CAS number 1467856-28-5 and the product name 1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a unique structural motif, has garnered considerable attention due to its potential applications in drug development. The molecular structure incorporates a thiophene ring substituted with a chlorine atom at the 5-position, linked to a methyl group, which further connects to an azetidine ring bearing an amine functional group at the 3-position. This configuration not only contributes to its distinct chemical properties but also opens up diverse possibilities for its biological activity.
In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their inherent biological activity and structural versatility. The thiophene scaffold, in particular, is well-documented for its role in various bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The presence of a chlorothiophene moiety in this compound suggests potential interactions with biological targets that may differ from those of unsubstituted thiophenes. This substitution pattern is particularly intriguing because chlorine atoms can serve as pharmacophoric elements that enhance binding affinity and metabolic stability.
The azetidine ring in the molecular structure is another key feature that contributes to the compound's uniqueness. Azetidine derivatives have been extensively studied for their potential as drug candidates due to their ability to mimic natural amino acids and interact with various enzymes and receptors. Specifically, the amine group at the 3-position of the azetidine ring can form hydrogen bonds with biological targets, enhancing the compound's binding affinity. This feature makes it a promising candidate for further exploration in medicinal chemistry.
Recent advancements in computational chemistry have enabled more accurate predictions of biological activity based on molecular structure. Studies have shown that compounds with similar structural motifs to 1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-amine exhibit significant potential as inhibitors of certain enzymes implicated in diseases such as cancer and inflammation. For instance, virtual screening studies have identified analogs of this compound that show inhibitory activity against kinases and other enzymes involved in signal transduction pathways. These findings underscore the importance of exploring novel derivatives of this class of compounds for therapeutic applications.
The synthesis of 1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-amine presents an interesting challenge due to the need for precise functionalization of both the thiophene and azetidine rings. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis, have made it possible to construct complex heterocyclic frameworks with high efficiency. These techniques allow chemists to fine-tune the structure of the compound to optimize its biological activity while maintaining synthetic feasibility.
In addition to its potential as a drug candidate, this compound may also serve as a valuable intermediate in the synthesis of more complex molecules. The presence of multiple reactive sites—such as the amine group and the aromatic ring—provides opportunities for further derivatization, enabling chemists to explore a wide range of structural variations. This flexibility is crucial for developing libraries of compounds that can be screened for biological activity using high-throughput screening (HTS) technologies.
Current research efforts are focused on understanding the mechanism of action of 1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-amine by conducting both computational and experimental studies. Computational modeling can help predict how the compound interacts with biological targets at an atomic level, while experimental studies provide empirical evidence to validate these predictions. Such combined approaches are essential for elucidating the pharmacological properties of novel compounds and guiding their optimization for therapeutic use.
The pharmaceutical industry has increasingly recognized the importance of investing in research and development (R&D) focused on novel heterocyclic compounds like 1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-amine. These investments are driven by the need for new treatments that address unmet medical needs and overcome resistance mechanisms associated with existing therapies. The unique structural features of this compound make it an attractive candidate for further development into a lead molecule for new drugs.
As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that target specific pathways with high precision. The development of 1-(5-chlorothiophenyl)-methylazetidinone derivatives, including those with modifications at key positions such as the amine group or thiophene ring, represents a significant step forward in this direction. By leveraging advances in synthetic chemistry and computational biology, researchers are poised to uncover new therapeutic agents that could improve patient outcomes across a range of diseases.
In conclusion,1-(5-chlorothiophenyl)-methylazetidinone derivatives, exemplified by CAS No. 1467856–28–5, represent a promising area of research with significant potential for drug discovery applications. Their unique structural features—comprising both chlorinated thiophene and azetidine moieties—make them attractive candidates for further exploration as bioactive molecules or intermediates in more complex synthetic schemes. Continued investment in R&D will be essential to fully realize their therapeutic potential.
1467856-28-5 (1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)